1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C11H15BrFNO
• Molecular Weight: 276.14 g/mol
• IUPAC Name: 1-[(3-bromo-4-fluorophenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C11H15BrFNO/c1-11(2,15)7-14-6-8-3-4-10(13)9(12)5-8/h3-5,14-15H,6-7H2,1-2H3
• InChI Key: ZLRGEEGOYMUGFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=CC(=C(C=C1)F)Br)O

Description

1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol is a halogenated secondary amine with a molecular formula of C₁₁H₁₅BrFNO and a molecular weight of 276.14 g/mol (calculated). This compound features a 3-bromo-4-fluorophenyl group attached via a methylene linker to a 2-methylpropan-2-ol backbone. It is structurally related to intermediates used in pharmaceutical synthesis, particularly in the development of kinase inhibitors or anticancer agents, as evidenced by its analogs in patent applications .

Preparation Methods

The synthesis of 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol typically involves the reduction of 4-bromo-3-fluorobenzaldehyde . The reaction conditions often include the use of reducing agents such as sodium borohydride or lithium aluminum hydride in an appropriate solvent like ethanol or tetrahydrofuran. Industrial production methods may involve more scalable processes, but the fundamental synthetic route remains similar.

Chemical Reactions Analysis

1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert it into amines or alcohols using reducing agents such as sodium borohydride.

Substitution: The bromine and fluorine atoms on the phenyl ring can be substituted with other groups using nucleophilic substitution reactions. Common reagents for these reactions include sodium methoxide or potassium tert-butoxide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce various functional groups onto the phenyl ring.

Scientific Research Applications

1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules

Biology: This compound can be used in the study of biological pathways and mechanisms, particularly those involving halogenated aromatic compounds.

Medicine: It serves as a precursor in the synthesis of pharmaceutical compounds, potentially contributing to the development of new drugs.

Industry: In industrial applications, it is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with molecular targets through its bromine and fluorine atoms. These halogens can participate in various chemical reactions, influencing the compound’s reactivity and interactions with other molecules. The specific pathways and targets depend on the context of its use, such as in biological systems or chemical synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(5-Bromo-4-fluoroindazol-1-yl)-2-methylpropan-2-ol (Compound 30a)

• Structure : Differs by replacing the phenyl ring with an indazole heterocycle.
• Molecular Weight : 299.00 g/mol (observed via LC/MS: m/z 299 [M+H]⁺ ).
• Synthetic Use : Used in experimental phasing of macromolecules due to its robustness in high-throughput pipelines .
• Higher molecular weight and polarity compared to the phenyl derivative may affect solubility and pharmacokinetics.

1-{[(4-Bromo-3-fluorophenyl)methyl]amino}-2-methylpropan-2-ol

• Structure : Positional isomer of the target compound, with bromine and fluorine swapped on the phenyl ring (4-Br, 3-F vs. 3-Br, 4-F) .
• Molecular Weight : 276.14 g/mol (identical to the target compound).
• Key Differences :
  • Substituent positions alter electronic effects (e.g., electron-withdrawing fluorine at position 4 vs. 3), impacting reactivity in substitution reactions.
  • Steric and electronic variations may influence binding affinities in biological assays.

1-(Isobutylamino)-2-methylpropan-2-ol

• Structure: Non-halogenated analog with an isobutyl group instead of the bromo-fluorophenyl moiety .
• Molecular Weight : 145.24 g/mol (significantly lower due to absence of halogens).
• Key Differences :
  • Lacks halogen-driven bioactivity, making it less relevant in drug discovery but useful as a synthetic precursor.
  • Simplified structure results in higher solubility in polar solvents.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Applications
1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol	C₁₁H₁₅BrFNO	276.14	Bromo-fluorophenyl, secondary amine	Pharmaceutical intermediate
1-(5-Bromo-4-fluoroindazol-1-yl)-2-methylpropan-2-ol	C₁₁H₁₂BrFN₂O	299.00	Indazole, bromo-fluoro	Macromolecular phasing
1-{[(4-Bromo-3-fluorophenyl)methyl]amino}-2-methylpropan-2-ol	C₁₁H₁₅BrFNO	276.14	Positional isomer	Discontinued (stability issues)
1-(Isobutylamino)-2-methylpropan-2-ol	C₈H₁₉NO	145.24	Isobutyl, secondary amine	Precursor for non-halogenated amines

Research Findings and Implications

• Synthetic Pathways : The target compound and its indazole analog are synthesized via nucleophilic substitution or coupling reactions, often involving bromo-fluoro precursors . Positional isomers require precise regioselective conditions to avoid cross-contamination .
• Biological Relevance : Halogenation (Br/F) enhances binding to hydrophobic pockets in enzymes, as seen in kinase inhibitors. The indazole derivative’s heterocycle may improve metabolic stability compared to phenyl-based analogs .
• Physical Properties : Halogens increase molecular weight and reduce aqueous solubility, necessitating formulation adjustments for drug delivery. The discontinued status of the 4-Br-3-F isomer suggests challenges in stability or toxicity .

Biological Activity

1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol, also known by its CAS number 1038214-32-2, is an organic compound that has garnered interest in medicinal chemistry due to its complex structure and potential biological activities. This compound features a bromine atom, a fluorine atom, and an amino group, which contribute to its unique pharmacological properties. This article explores the biological activity of this compound, including its interactions with various biological targets, structure-activity relationships (SAR), and potential therapeutic applications.

The molecular formula of 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol is C11H15BrFNO, with a molecular weight of 276.14 g/mol. Its structural complexity allows for diverse chemical modifications which can enhance its biological activity.

Property	Value
Molecular Formula	C11H15BrFNO
Molecular Weight	276.14 g/mol
CAS Number	1038214-32-2

Research indicates that compounds similar to 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol may interact with specific receptors or enzymes, influencing their activity. For instance, studies have shown that compounds with similar structural motifs can act as dopamine transporter (DAT) inhibitors, which are relevant in the treatment of various neuropsychiatric disorders .

Structure-Activity Relationships (SAR)

The presence of the bromine and fluorine substituents in the phenyl ring appears to play a significant role in enhancing the binding affinity to biological targets. For example, modifications in the alkyl chain or the introduction of different halogens can significantly alter the compound's potency and selectivity .

Case Studies

• Dopamine Transporter Inhibition : A study focused on a series of compounds related to 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol demonstrated promising results in inhibiting DAT. The compound exhibited a Ki value indicating moderate affinity for DAT, suggesting potential for development as a therapeutic agent for conditions like ADHD or substance abuse disorders .
• Antidepressant-like Effects : Another investigation into structurally similar compounds revealed antidepressant-like effects in animal models, which were attributed to their ability to modulate neurotransmitter levels in the brain . This suggests that 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol could be explored further for mood disorder treatments.

Potential Therapeutic Applications

Given its biological activity, 1-{[(3-Bromo-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol may have several therapeutic applications:

• Neuropsychiatric Disorders : As a DAT inhibitor, it could be developed for treating ADHD and other related disorders.
• Mood Disorders : Its potential antidepressant effects warrant further exploration in clinical settings.